2-(3-Methyl-thiophen-2-yl)-thiazolidine-4-carboxylic acid

• IUPAC Name: 2-(3-methylthiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C9H11NO2S2/c1-5-2-3-13-7(5)8-10-6(4-14-8)9(11)12/h2-3,6,8,10H,4H2,1H3,(H,11,12)
• InChI Key: DLPBHIQCNCYXEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2NC(CS2)C(=O)O
• Molecular Formula: C9H11NO2S2
• DSSTOX Substance ID: DTXSID20389849
• Molecular Weight: 229.3 g/mol
• CAS No.: 318466-03-4

Description

2-(3-Methyl-thiophen-2-yl)-thiazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C9H11NO2S2 and its molecular weight is 229.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Research demonstrates that derivatives of thiazolidinones, which include 2-(3-Methyl-thiophen-2-yl)-thiazolidine-4-carboxylic acid, show promising antimicrobial and antifungal properties. These derivatives have been evaluated against various bacterial strains such as Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and fungal species like Candida albicans and Aspergillus niger. The results indicate potential for developing novel classes of antimicrobial agents (N. Patel & Minesh D. Patel, 2017).

Hepatoprotective Properties

Some 2-substituted thiazolidine-4-carboxylic acids have been evaluated for their protective effect against hepatotoxic deaths in mice caused by acetaminophen. These compounds act as prodrugs of L-cysteine and can provide significant protection, suggesting their potential application in managing drug-induced liver damage (H. Nagasawa et al., 1984).

Synthetic and Solution Behavior

Studies on thiazolidine-2,4-dicarboxylic acid, a compound related to the this compound, have provided insights into its synthesis and behavior in solution. These studies contribute to understanding the chemical properties and potential applications of thiazolidine derivatives in various scientific fields (B. Refouvelet et al., 1994).

Antioxidant and Antitumor Properties

Research has been conducted on the synthesis and evaluation of thiazolidine derivatives for their antioxidant and antitumor activities. These studies are crucial in exploring the therapeutic potential of thiazolidine-based compounds in cancer treatment and as antioxidants (M. Gouda & A. Abu‐Hashem, 2011).

Spectrophotometric Applications

Thiazolidine derivatives have been explored for their potential in spectrophotometric analytical research. The synthesis of new thienylazo reagents and their spectrophotometric properties have been studied, indicating the potential use of these compounds in analytical chemistry (O. Barabash et al., 2020).

Mechanism of Action

Target of Action

The primary target of 2-(3-Methyl-thiophen-2-yl)-thiazolidine-4-carboxylic acid is the lipoxygenase pathway . This pathway, which catalyzes the first two steps of the transformation of arachidonic acid into leukotrienes, is implicated in several processes such as cell differentiation, inflammation, and carcinogenesis .

Mode of Action

It is known that many natural products and synthetic compounds act as anti-inflammatory agents via the lipoxygenase (lo) pathway by reducing the active site iron, thereby uncoupling the catalytic cycle of the enzyme .

Biochemical Pathways

The affected biochemical pathway is the lipoxygenase pathway. This pathway is involved in the transformation of arachidonic acid into leukotrienes, which play a role in various diseases like asthma, psoriasis, ulcerative colitis, rheumatoid arthritis, atherosclerosis, cancer, and blood vessel disorders .

Result of Action

It is known that compounds that interfere with the lipoxygenase pathway have shown important antioxidant activity, anti-inflammatory activity, and very good inhibition of soybean lipoxygenase . Some of them were also tested for their anticancer activity .

Biochemical Analysis

Biochemical Properties

2-(3-Methyl-thiophen-2-yl)-thiazolidine-4-carboxylic acid plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to form complexes with metal ions, which can influence its reactivity and stability in biochemical environments . The nature of these interactions often involves coordination bonds between the metal ions and the sulfur or nitrogen atoms in the compound’s structure . These interactions can modulate the activity of enzymes and proteins, thereby affecting various biochemical pathways.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can alter the expression of specific genes involved in metabolic pathways, leading to changes in cellular metabolism . Additionally, it can affect cell signaling pathways by interacting with key signaling molecules, thereby influencing cellular responses to external stimuli .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation . For example, the compound has been shown to inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity . Additionally, it can induce changes in gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function . Studies have shown that the compound can degrade over time, leading to a decrease in its efficacy . Its initial effects on cellular processes can be significant, with long-term exposure potentially leading to adaptive cellular responses .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as modulating metabolic pathways or enhancing cellular function . At high doses, it can cause toxic or adverse effects, including cellular damage or disruption of normal cellular processes . Threshold effects have been observed, where the compound’s impact becomes significant only above a certain dosage .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and conversion into other compounds . These interactions can influence metabolic flux and alter metabolite levels within cells . The compound’s metabolism can also lead to the production of reactive intermediates, which can further interact with cellular components .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These molecules facilitate the compound’s movement across cellular membranes and its localization within specific cellular compartments . The compound’s distribution can influence its activity and effectiveness in different tissues .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization within subcellular structures can affect its interactions with other biomolecules and its overall biochemical activity .